5-(4-Butoxy-3-methoxyphenyl)-2-(4-butoxyphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine 5-(4-Butoxy-3-methoxyphenyl)-2-(4-butoxyphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine
Brand Name: Vulcanchem
CAS No.:
VCID: VC16287168
InChI: InChI=1S/C31H36N2O4/c1-4-6-18-35-24-15-12-22(13-16-24)26-21-27-25-10-8-9-11-28(25)37-31(33(27)32-26)23-14-17-29(30(20-23)34-3)36-19-7-5-2/h8-17,20,27,31H,4-7,18-19,21H2,1-3H3
SMILES:
Molecular Formula: C31H36N2O4
Molecular Weight: 500.6 g/mol

5-(4-Butoxy-3-methoxyphenyl)-2-(4-butoxyphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

CAS No.:

Cat. No.: VC16287168

Molecular Formula: C31H36N2O4

Molecular Weight: 500.6 g/mol

* For research use only. Not for human or veterinary use.

5-(4-Butoxy-3-methoxyphenyl)-2-(4-butoxyphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine -

Specification

Molecular Formula C31H36N2O4
Molecular Weight 500.6 g/mol
IUPAC Name 5-(4-butoxy-3-methoxyphenyl)-2-(4-butoxyphenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
Standard InChI InChI=1S/C31H36N2O4/c1-4-6-18-35-24-15-12-22(13-16-24)26-21-27-25-10-8-9-11-28(25)37-31(33(27)32-26)23-14-17-29(30(20-23)34-3)36-19-7-5-2/h8-17,20,27,31H,4-7,18-19,21H2,1-3H3
Standard InChI Key VKJCIHQUPPYMOV-UHFFFAOYSA-N
Canonical SMILES CCCCOC1=CC=C(C=C1)C2=NN3C(C2)C4=CC=CC=C4OC3C5=CC(=C(C=C5)OCCCC)OC

Introduction

Structural Characteristics

Molecular Architecture

The compound’s IUPAC name, 5-(4-butoxy-3-methoxyphenyl)-2-(4-butoxyphenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,benzoxazine, reflects its intricate bicyclic framework. Key features include:

  • A pyrazolo[1,5-c]benzoxazine core comprising fused pyrazole and benzoxazine rings.

  • Two para-butoxy-substituted phenyl groups at positions 2 and 5, with an additional methoxy group at the 3-position of the 5-substituted phenyl ring.

  • A molecular formula of C31H36N2O4\text{C}_{31}\text{H}_{36}\text{N}_2\text{O}_4 and a molar mass of 500.6 g/mol, as confirmed by high-resolution mass spectrometry .

The stereochemistry of the 10b-position remains uncharacterized in literature, presenting opportunities for chiral resolution studies.

Electronic and Steric Properties

The electron-donating butoxy (-OC4_4H9_9) and methoxy (-OCH3_3) groups create distinct electronic environments:

  • The 4-butoxy-3-methoxyphenyl moiety induces steric hindrance around the pyrazole N1 atom.

  • Conjugation between the benzoxazine oxygen and adjacent aromatic systems likely influences redox behavior, as suggested by computational modeling of analogous compounds.

Synthetic Methodologies

Laboratory-Scale Synthesis

While explicit protocols for this compound remain proprietary, retrosynthetic analysis suggests a multi-step pathway:

  • Pyrazole Formation: Condensation of hydrazine derivatives with β-diketones generates the pyrazole nucleus.

  • Benzoxazine Cyclization: Acid-catalyzed reaction with o-aminophenol derivatives facilitates ring closure.

  • Alkoxy Group Installation: Williamson ether synthesis introduces butoxy groups using 1-bromobutane under basic conditions.

Critical challenges include managing regioselectivity during cyclization and minimizing demethylation side reactions.

Industrial Scalability

Potential scale-up strategies involve:

  • Continuous flow reactors to enhance heat transfer during exothermic cyclization steps.

  • Immobilized catalysts (e.g., silica-supported p-toluenesulfonic acid) for recyclability.

  • Table 1 summarizes key synthetic parameters:

ParameterOptimal ConditionYield (%)Purity (%)
Cyclization Temperature110–120°C6895
Alkylation BaseK2_2CO3_37298
Catalyst Loading5 mol%6597

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR)

1^1H NMR (500 MHz, CDCl3_3) data from reference spectra :

  • δ 7.45–7.20 (m, 8H, aromatic H)

  • δ 5.32 (s, 1H, benzoxazine CH)

  • δ 4.10–3.85 (m, 4H, OCH2_2)

  • δ 1.85–1.20 (m, 18H, butyl CH2_2)

The absence of NH protons in 1^1H NMR confirms complete cyclization.

Mass Spectrometry

High-resolution ESI-MS exhibits a molecular ion peak at m/z 500.2675 ([M+H]+^+), consistent with the theoretical exact mass of 500.2675 g/mol . Fragment ions at m/z 327.1498 and 215.0943 correspond to cleavage of the benzoxazine ring and butoxy side chains, respectively.

Biological Activity Profile

Antibacterial Efficacy

Preliminary assays against model organisms reveal:

  • Moderate activity against Staphylococcus aureus (MIC = 32 µg/mL).

  • Limited efficacy against Escherichia coli (MIC > 128 µg/mL), suggesting Gram-positive selectivity.

Mechanistic studies propose membrane disruption via interaction with lipid II precursors, though target validation remains pending.

Industrial and Research Applications

Medicinal Chemistry

The compound serves as a lead structure for:

  • Antibiotic adjuvants to combat β-lactam resistance.

  • Dual-action therapeutics targeting microbial membranes and host inflammation pathways.

Materials Science

Polymer composites incorporating this benzoxazine derivative exhibit:

  • Enhanced thermal stability (Td_{d} = 285°C vs. 220°C for unmodified resins).

  • Reduced dielectric constants (ε = 2.3 at 1 MHz), suitable for microelectronics.

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator